(2,4-difluorophenyl)(4-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone
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Overview
Description
Molecular Structure Analysis
The molecular structure of (2,4-difluorophenyl)(4-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone consists of interconnected aromatic rings, heterocycles, and functional groups. The piperazin-1-yl and tetrazole components contribute to its potential pharmacological properties .
Scientific Research Applications
Antifungal Agent
The compound is a key intermediate in the synthesis of the antifungal agent Posaconazole . Compared with existing antifungal drugs, it has a higher potency against a broad range of fungal pathogens including Asperigillus, Candida, and Cryptococcus .
Anti-Infective Drug
The compound might also be suitable as an anti-infective drug . It plays an important role in chemopreventive and chemotherapeutic effects on cancer .
Antiviral Drug
Taribavirin, a triazole-based clinically used antiviral drug, is an active agent against a number of DNA and RNA viruses . It is indicated for severe respiratory syncytial virus (RSV) infection, hepatitis C infection, and other viral infections like the West Nile virus and dengue fever .
Treatment for HIV-1
Compounds related to the given compound have been proved as treatment for HIV-1 . The viral enzymes, reverse transcriptase (RT), integrase (IN), and protease (PR) are all good drug targets .
Chemopreventive Agent
Mercapto-substituted 1,2,4-triazoles, which are related to the given compound, play an important role in chemopreventive effects on cancer .
Chemotherapeutic Agent
The compound also plays a significant role in chemotherapeutic effects on cancer . It is part of a class of sulfur- and nitrogen-containing heterocycles which are used as a basic nucleus of different heterocyclic compounds with various biological applications in medicine .
Mechanism of Action
Target of Action
It is known that similar compounds with a 1,2,4-triazole ring structure have been used as antiviral and anti-infective drugs . They are active against a number of DNA and RNA viruses .
Biochemical Pathways
It is known that similar compounds have chemopreventive and chemotherapeutic effects on cancer . They might also be suitable as antiviral and anti-infective drugs .
Pharmacokinetics
The pharmacokinetics of similar compounds have been studied and are known to have a higher potency against a broad range of fungal pathogens including asperigillus, candida, and cryptococcus .
Result of Action
Similar compounds have been shown to have a broad spectrum of pharmaceutical applications, particularly as antifungal agents .
Action Environment
It is known that the stability and efficacy of similar compounds can be influenced by factors such as temperature, ph, and the presence of other substances .
properties
IUPAC Name |
(2,4-difluorophenyl)-[4-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17F3N6O/c20-13-2-1-3-15(10-13)28-18(23-24-25-28)12-26-6-8-27(9-7-26)19(29)16-5-4-14(21)11-17(16)22/h1-5,10-11H,6-9,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIUWGCFOCGKYPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=NN=NN2C3=CC(=CC=C3)F)C(=O)C4=C(C=C(C=C4)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17F3N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2,4-difluorophenyl)(4-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone |
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